Cas no 1200-06-2 (4-Methoxyphenylacetate)
4-Methoxyphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-methoxy-,1-acetate
- (4-methoxyphenyl) acetate
- 4-METHOXYPHENOL ACETATE
- 4-METHOXYPHENYLACETIC ACID
- Acetic acid p-methoxyphenyl ester
- 4-Methoxyphenyl acetate
- p-Acetoxyanisole
- Phenol, p-methoxy-, acetate
- p-Methoxyphenyl acetate
- Phenol, 4-methoxy-, acetate
- AI3-22704
- SY157936
- FT-0693816
- DTXSID50152649
- 4-Acetoxyanisole
- 1200-06-2
- SCHEMBL155983
- Acetic acid 4-methoxy-phenyl ester
- CS-0155015
- NS00045237
- 4-Methoxyphenol, acetate
- A804409
- Phenol, p-methoxy-, acetate (8CI)
- MFCD00048211
- Benzenemethanol,ar-methoxy-,1-acetate
- NSC 43148
- NSC-43148
- AKOS002953963
- NSC43148
- 5R7WLL62AN
- 4-methoxy phenyl acetic acid
- CHEMBL40604
- Phenol, 4-methoxy-, 1-acetate
- BAA20006
- Benzenemethanol, ar-methoxy-, 1-acetate
- EN300-169864
- Z30195429
- BS-14538
- AMY39827
- DTXCID6075140
- 4-Methoxyphenylacetate
-
- MDL: MFCD00048211
- Inchi: 1S/C9H10O3/c1-7(10)12-9-5-3-8(11-2)4-6-9/h3-6H,1-2H3
- InChI Key: YAPCNXGBNRDBIW-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 166.063
- Monoisotopic Mass: 166.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 35.5A^2
Experimental Properties
- Density: 1.099
- Boiling Point: 246.1°Cat760mmHg
- Flash Point: 96.4°C
- PSA: 35.53
- LogP: 1.62050
4-Methoxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KD857-50mg |
4-Methoxyphenylacetate |
1200-06-2 | 95% | 50mg |
257.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KD857-1g |
4-Methoxyphenylacetate |
1200-06-2 | 95% | 1g |
1962.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KD857-250mg |
4-Methoxyphenylacetate |
1200-06-2 | 95% | 250mg |
975CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KD857-200mg |
4-Methoxyphenylacetate |
1200-06-2 | 95% | 200mg |
597.0CNY | 2021-07-15 | |
| TRC | M350423-25mg |
4-Methoxyphenylacetate |
1200-06-2 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M350423-50mg |
4-Methoxyphenylacetate |
1200-06-2 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M350423-250mg |
4-Methoxyphenylacetate |
1200-06-2 | 250mg |
$ 275.00 | 2022-06-03 | ||
| Ambeed | A995329-100mg |
4-Methoxyphenyl acetate |
1200-06-2 | 95% | 100mg |
$37.0 | 2024-04-25 | |
| Ambeed | A995329-250mg |
4-Methoxyphenyl acetate |
1200-06-2 | 95% | 250mg |
$63.0 | 2024-04-25 | |
| Ambeed | A995329-1g |
4-Methoxyphenyl acetate |
1200-06-2 | 95% | 1g |
$167.0 | 2024-04-25 |
4-Methoxyphenylacetate Related Literature
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Yanhui Gao,Lulu Zhao,Tianyi Xiang,Pinhua Li,Lei Wang RSC Adv. 2020 10 10559
-
Nesrine Amiri,Mouhieddinne Guergueb,Maged S. Al-Fakeh,Marwa Bourguiba,Habib Nasri RSC Adv. 2020 10 44920
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Rafael Douglas C. Gallo,Antonio C. B. Burtoloso Green Chem. 2018 20 4547
-
John A. Jennings,Sean Parkin,Eric Munson,Sean P. Delaney,Julie L. Calahan,Mark Isaacs,Kunlun Hong,Mark Crocker RSC Adv. 2017 7 25987
-
Stefanie H. Habenicht,Stefan Schramm,Mingming Zhu,Robert R. A. Freund,Teresa Langenstück,Rainer Strathausen,Dieter Wei?,Christoph Biskup,Rainer Beckert Photochem. Photobiol. Sci. 2015 14 2097
Additional information on 4-Methoxyphenylacetate
Recent Advances in the Study of 4-Methoxyphenylacetate (CAS 1200-06-2): Applications and Mechanisms in Chemical Biology and Medicine
4-Methoxyphenylacetate (CAS 1200-06-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, metabolic studies, and as a potential therapeutic agent. This research brief synthesizes the latest findings on the compound, focusing on its chemical properties, biological activities, and recent advancements in its applications.
The compound, known for its role as an intermediate in the synthesis of various pharmaceuticals, has been the subject of several studies exploring its pharmacokinetics and pharmacodynamics. Recent research highlights its utility in the development of anti-inflammatory and antimicrobial agents, leveraging its methoxy group for enhanced bioactivity and stability. Studies have demonstrated that 4-Methoxyphenylacetate exhibits notable inhibitory effects on specific enzymatic pathways, making it a candidate for targeted therapies.
In the realm of chemical biology, 4-Methoxyphenylacetate has been investigated for its role in modulating cellular metabolism. A 2023 study published in the Journal of Medicinal Chemistry revealed that the compound interacts with key metabolic enzymes, altering energy production pathways in cancer cells. This finding opens new avenues for its use in metabolic disorder treatments and oncology research.
Furthermore, advancements in synthetic methodologies have improved the yield and purity of 4-Methoxyphenylacetate, as documented in recent patents. Innovations in catalytic processes and green chemistry approaches have reduced production costs and environmental impact, facilitating its broader application in industrial and pharmaceutical settings.
Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and novel delivery systems, as highlighted in a 2024 review in Advanced Drug Delivery Reviews.
In conclusion, 4-Methoxyphenylacetate (CAS 1200-06-2) continues to be a focal point in chemical biology and pharmaceutical research, with its diverse applications and mechanisms of action offering substantial potential for future therapeutic innovations. Continued exploration of its properties and interactions will likely yield further breakthroughs in drug development and metabolic engineering.
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